Cas no 1094071-95-0 (Ethyl(2-methoxy-2-methylpropyl)amine)

Ethyl(2-methoxy-2-methylpropyl)amine structure

1094071-95-0 structure

Product Name:Ethyl(2-methoxy-2-methylpropyl)amine

CAS No:1094071-95-0

MF:C₇H₁₇NO

MW:131.215982198715

CID:2110123

Update Time:2023-08-04

Ethyl(2-methoxy-2-methylpropyl)amine Chemical and Physical Properties

Names and Identifiers

- N-ethyl-2-methoxy-2-methyl-1-Propanamine
- ETHYL(2-METHOXY-2-METHYLPROPYL)AMINE
- Ethyl-(2-methoxy-2-methyl-propyl)-amine
- Ethyl(2-methoxy-2-methylpropyl)amine
- Inchi： 1S/C7H17NO/c1-5-8-6-7(2,3)9-4/h8H,5-6H2,1-4H3
- InChI Key： ZZUNYXKMQXYNLR-UHFFFAOYSA-N
- SMILES： O(C)C(C)(C)CNCC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 4
Complexity: 71.3
Topological Polar Surface Area: 21.3

Ethyl(2-methoxy-2-methylpropyl)amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-764984-0.05g	ethyl(2-methoxy-2-methylpropyl)amine	1094071-95-0	95%	0.05g	$528.0	2024-05-22
Enamine	EN300-764984-0.1g	ethyl(2-methoxy-2-methylpropyl)amine	1094071-95-0	95%	0.1g	$553.0	2024-05-22
Enamine	EN300-764984-0.25g	ethyl(2-methoxy-2-methylpropyl)amine	1094071-95-0	95%	0.25g	$579.0	2024-05-22
Enamine	EN300-764984-0.5g	ethyl(2-methoxy-2-methylpropyl)amine	1094071-95-0	95%	0.5g	$603.0	2024-05-22
Enamine	EN300-764984-1.0g	ethyl(2-methoxy-2-methylpropyl)amine	1094071-95-0	95%	1.0g	$628.0	2024-05-22
Enamine	EN300-764984-2.5g	ethyl(2-methoxy-2-methylpropyl)amine	1094071-95-0	95%	2.5g	$1230.0	2024-05-22
Enamine	EN300-764984-5.0g	ethyl(2-methoxy-2-methylpropyl)amine	1094071-95-0	95%	5.0g	$1821.0	2024-05-22
Enamine	EN300-764984-10.0g	ethyl(2-methoxy-2-methylpropyl)amine	1094071-95-0	95%	10.0g	$2701.0	2024-05-22

Ethyl(2-methoxy-2-methylpropyl)amine Related Literature

1. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
2. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
3. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
4. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
5. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

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